Cas no 701241-99-8 (7-bromo-5-phenyl-4-2-(pyrrolidin-1-yl)acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

7-bromo-5-phenyl-4-2-(pyrrolidin-1-yl)acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one structure

701241-99-8 structure

Product Name:7-bromo-5-phenyl-4-2-(pyrrolidin-1-yl)acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

CAS No:701241-99-8

MF:C₂₁H₂₂BrN₃O₂

MW:428.322284221649

CID:6203055

PubChem ID:2953149

Update Time:2024-01-06

7-bromo-5-phenyl-4-2-(pyrrolidin-1-yl)acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

- 7-bromo-5-phenyl-4-2-(pyrrolidin-1-yl)acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
- MLS000049644
- Z1389009694
- SMR000076232
- NCGC00058041-02
- 7-bromo-5-phenyl-4-(2-(pyrrolidin-1-yl)acetyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
- 701241-99-8
- AKOS024608752
- HMS2382K06
- SR-01000274194-1
- 7-bromo-5-phenyl-4-(1-pyrrolidinylacetyl)-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one
- REGID_for_CID_2953149
- 7-bromo-5-phenyl-4-(2-pyrrolidin-1-ylacetyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
- 7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
- SR-01000274194
- CHEMBL1728874
- F1551-0109
- Inchi： 1S/C21H22BrN3O2/c22-16-8-9-18-17(12-16)21(15-6-2-1-3-7-15)25(13-19(26)23-18)20(27)14-24-10-4-5-11-24/h1-3,6-9,12,21H,4-5,10-11,13-14H2,(H,23,26)
- InChI Key： ICSHTXRWYANCFL-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)N(CC(N2)=O)C(CN1CCCC1)=O

Computed Properties

Exact Mass: 427.08954g/mol
Monoisotopic Mass: 427.08954g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 546
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 52.6Å²

7-bromo-5-phenyl-4-2-(pyrrolidin-1-yl)acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1551-0109-2μmol	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F1551-0109-5μmol	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F1551-0109-10μmol	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F1551-0109-20μmol	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F1551-0109-1mg	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F1551-0109-2mg	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F1551-0109-3mg	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F1551-0109-4mg	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F1551-0109-5mg	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F1551-0109-10mg	7-bromo-5-phenyl-4-[2-(pyrrolidin-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	701241-99-8	90%+	10mg	$79.0	2023-07-28